Vardenafil Acetyl-d5 Analogue

Description

Vardenafil Acetyl-d5 Analogue is a stable isotope analogue of vardenafil, a well-known phosphodiesterase type 5 (PDE5) inhibitor used primarily for treating erectile dysfunction. This analogue is specifically designed for use as an internal standard in mass spectrometry analyses, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), to quantify vardenafil levels accurately.

Key Characteristics:

• CAS Number: 1330171-51-1

• Molecular Formula: C25H29D5N6O3

• Molecular Weight: 471.61 g/mol

Applications in Mass Spectrometry

Vardenafil Acetyl-d5 Analogue is primarily used as an internal standard in mass spectrometry to enhance the accuracy and reliability of vardenafil quantification. This is crucial in pharmaceutical analysis, where precise measurement of drug concentrations is essential for quality control and pharmacokinetic studies.

Advantages:

• Improved Accuracy: By using a deuterated analogue as an internal standard, variations in sample preparation and instrument response can be minimized.

• Enhanced Precision: The isotopic difference allows for precise differentiation between the standard and the analyte, reducing errors in quantification.

Research Findings and Studies

Research on Vardenafil Acetyl-d5 Analogue is focused on its application in analytical chemistry rather than its pharmacological effects. Studies typically involve the development of methods for detecting and quantifying vardenafil using this analogue as a reference standard.

Method Development:

• Quantification Methods: Techniques such as LC-MS/MS are optimized to use Vardenafil Acetyl-d5 Analogue for precise quantification of vardenafil in biological samples.

• Validation Studies: These methods are validated for specificity, sensitivity, and accuracy to ensure reliable results in clinical and pharmaceutical settings.

Availability and Synthesis

Vardenafil Acetyl-d5 Analogue is available from specialized chemical suppliers, such as Hexonsynth, which offers it as part of their stable isotope product line. The synthesis of such analogues typically involves sophisticated organic chemistry techniques to incorporate deuterium atoms into the molecule.

Suppliers:

• Hexonsynth: Offers Vardenafil Acetyl-d5 Analogue with the catalogue number HXT-62702 .

• CAS No.: 1330171-51-1
• Product Name: Vardenafil Acetyl-d5 Analogue
• Molecular Formula: C25H29N6O3D5
• Molecular Weight: 471.62
• IUPAC Name: 2-[2-ethoxy-5-[2-[4-(1,1,2,2,2-pentadeuterioethyl)piperazin-1-yl]acetyl]phenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C25H34N6O3/c1-5-8-22-26-17(4)23-25(33)27-24(28-31(22)23)19-15-18(9-10-21(19)34-7-3)20(32)16-30-13-11-29(6-2)12-14-30/h9-10,15H,5-8,11-14,16H2,1-4H3,(H,27,28,33)/i2D3,6D2
• SMILES: CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)C(=O)CN4CCN(CC4)CC)OCC)C
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 1261351-28-3 (unlabelled)
• Synonyms: Vardenafil Acetyl-d5 Analogue; 2-[2-Ethoxy-5-[2-(4-(ethyl-d5)-1-piperazinyl)acetyl]phenyl]-5-methyl-7-propyl-imidazo[5,1-f][1,2,4]triazin-4(1H)-one
• Tag: Vardenafil Impurities
• PubChem Compound: 136234086
• Last Modified: Feb 18 2024